Cas no 883546-38-1 (3-(3-methoxyphenyl)isoxazole-5-carboxylic Acid)
883546-38-1 structure
Product Name:3-(3-methoxyphenyl)isoxazole-5-carboxylic Acid
CAS No:883546-38-1
MF:C11H9NO4
MW:219.193463087082
MDL:MFCD06805563
CID:3060404
PubChem ID:6504221
Update Time:2025-04-21
3-(3-methoxyphenyl)isoxazole-5-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-Methoxy-phenyl)-isoxazole-5-carboxylic acid
- AKOS000302058
- EN300-92709
- 5-isoxazolecarboxylic acid, 3-(3-methoxyphenyl)-
- LS-03309
- Z369737708
- MFCD06805563
- 3-(3-methoxyphenyl)isoxazole-5-carboxylicacid
- G28395
- BRD-K06910929-001-01-5
- 3-(3-METHOXYPHENYL)-5-ISOXAZOLECARBOXYLIC ACID
- 3-(3-methoxyphenyl)isoxazole-5-carboxylic acid
- BBL040325
- STK350175
- 3-(3-methoxyphenyl)-1,2-oxazole-5-carboxylic acid
- ALBB-009877
- 883546-38-1
- 865-763-1
- 3-(3-methoxyphenyl)isoxazole-5-carboxylic Acid
-
- MDL： MFCD06805563
- Inchi： 1S/C11H9NO4/c1-15-8-4-2-3-7(5-8)9-6-10(11(13)14)16-12-9/h2-6H,1H3,(H,13,14)
- InChI Key： OTKLXXDOCKHVEX-UHFFFAOYSA-N
- SMILES： O1C(C(=O)O)=CC(C2C=CC=C(C=2)OC)=N1
Computed Properties
- Exact Mass: 219.05315777g/mol
- Monoisotopic Mass: 219.05315777g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 72.6Ų
Experimental Properties
- Color/Form: NA
- Density: 1.3±0.1 g/cm3
- Boiling Point: 452.0±35.0 °C at 760 mmHg
- Flash Point: 133.7±22.6 °C
3-(3-methoxyphenyl)isoxazole-5-carboxylic Acid Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
3-(3-methoxyphenyl)isoxazole-5-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M228878-25mg |
3-(3-methoxyphenyl)isoxazole-5-carboxylic Acid |
883546-38-1 | 25mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M228878-50mg |
3-(3-methoxyphenyl)isoxazole-5-carboxylic Acid |
883546-38-1 | 50mg |
$ 95.00 | 2022-06-04 | ||
| TRC | M228878-250mg |
3-(3-methoxyphenyl)isoxazole-5-carboxylic Acid |
883546-38-1 | 250mg |
$ 320.00 | 2022-06-04 | ||
| abcr | AB407407-500 mg |
3-(3-Methoxyphenyl)isoxazole-5-carboxylic acid |
883546-38-1 | 500MG |
€313.80 | 2023-02-20 | ||
| abcr | AB407407-1 g |
3-(3-Methoxyphenyl)isoxazole-5-carboxylic acid |
883546-38-1 | 1 g |
€406.00 | 2023-07-19 | ||
| Chemenu | CM469530-1g |
3-(3-METHOXY-PHENYL)-ISOXAZOLE-5-CARBOXYLIC ACID |
883546-38-1 | 95%+ | 1g |
$204 | 2023-01-07 | |
| eNovation Chemicals LLC | Y1013064-1g |
3-(3-Methoxyphenyl)isoxazole-5-carboxylic acid |
883546-38-1 | 95% | 1g |
$335 | 2024-06-03 | |
| eNovation Chemicals LLC | Y1013064-5g |
3-(3-Methoxyphenyl)isoxazole-5-carboxylic acid |
883546-38-1 | 95% | 5g |
$897 | 2024-06-03 | |
| Enamine | EN300-92709-0.05g |
3-(3-methoxyphenyl)-1,2-oxazole-5-carboxylic acid |
883546-38-1 | 95.0% | 0.05g |
$71.0 | 2025-02-19 | |
| Enamine | EN300-92709-0.1g |
3-(3-methoxyphenyl)-1,2-oxazole-5-carboxylic acid |
883546-38-1 | 95.0% | 0.1g |
$106.0 | 2025-02-19 |
3-(3-methoxyphenyl)isoxazole-5-carboxylic Acid Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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